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Compound of Interest

Compound Name: 2-Chloropropionyl chloride

Cat. No.: B156108 Get Quote

An In-depth Technical Guide to 2-Chloropropionyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloropropionyl chloride (2-

CPC), a significant chemical intermediate in the pharmaceutical and fine chemical industries.

This document outlines its chemical and physical properties, synthesis methodologies, key

applications, and essential safety and handling information.

Chemical Identity and Properties
2-Chloropropionyl chloride is a colorless to light yellow liquid with a pungent odor.[1][2][3] It

is a highly reactive acyl chloride, making it a valuable reagent in various organic syntheses.[2]

[3]

CAS Number: 7623-09-8[4][5][6][7]

Molecular Formula: C₃H₄Cl₂O[2][5][6][7]

Linear Formula: CH₃CHClCOCl[4]

Physical and Chemical Properties
The fundamental physical and chemical properties of 2-Chloropropionyl chloride are

summarized in the table below for easy reference.
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Property Value References

Molecular Weight 126.97 g/mol [2][4][5][6][8]

Melting Point -71 °C / -95.8 °F [1][9][10]

Boiling Point
109 - 111 °C / 228.2 - 231.8 °F

@ 760 mmHg
[1][9][10]

Density 1.308 g/mL at 25 °C [10]

Flash Point 31 °C / 88 °F [2][10]

Autoignition Temperature 510 °C / 950 °F [1][11]

Vapor Pressure 28 mbar @ 20 °C [1]

Refractive Index n20/D 1.440 [10]

Solubility

Reacts violently with water.

Soluble in organic solvents like

dichloromethane and ether.

[1][3]

Appearance Colorless to light yellow liquid [1][2][3][12]

Odor Pungent, Stench [1][9]

Synthesis of 2-Chloropropionyl Chloride
The industrial synthesis of 2-Chloropropionyl chloride is primarily achieved through two main

routes: the chlorination of propionyl chloride and the chlorination of 2-chloropropionic acid.[13]

[14] The synthesis of optically active D-(+)-2-chloropropionyl chloride is of particular

importance in pharmaceutical manufacturing.[15]

General Synthesis from 2-Chloropropionic Acid
A common laboratory and industrial method for preparing 2-Chloropropionyl chloride
involves the reaction of 2-chloropropionic acid with a chlorinating agent, such as thionyl

chloride (SOCl₂) or phosphorus pentachloride (PCl₅).[2][14] The use of thionyl chloride is often

preferred as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous,

which simplifies product purification.[2]
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Experimental Protocol: Synthesis via Thionyl Chloride[2]

Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirring

mechanism, add 2-chloropropionic acid.

Reagent Addition: Slowly add thionyl chloride to the 2-chloropropionic acid. A typical molar

ratio is 1.2 moles of thionyl chloride to 1 mole of 2-chloropropionic acid.[2]

Reaction Conditions: Heat the mixture to reflux, typically between 70-80°C, and maintain for

4-6 hours.[2]

Work-up: After the reaction is complete, remove the excess thionyl chloride, often by rotary

evaporation.[2]

Purification: Purify the resulting 2-Chloropropionyl chloride by distillation under reduced

pressure.[2] This optimized protocol can achieve yields in the range of 85-90%.[2]

2-Chloropropionic Acid

Reflux
(70-80°C, 4-6h)

Thionyl Chloride (SOCl₂)

Crude ProductRemoval of excess SOCl₂ 2-Chloropropionyl ChlorideVacuum Distillation

Click to download full resolution via product page

Synthesis of 2-Chloropropionyl Chloride from 2-Chloropropionic Acid.

Synthesis of D-(+)-2-Chloropropionyl Chloride
Optically active D-(+)-2-chloropropionyl chloride is a crucial intermediate for synthesizing

certain pharmaceuticals, such as N(2)-L-alanyl-L-glutamine.[15] A one-pot synthesis method

starting from L-lactic acid has been developed.[15]

Experimental Protocol: One-Pot Synthesis from L-Lactic Acid[15]
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Initial Setup: Add thionyl chloride to a reaction flask and cool it to -2.0°C using an ice-salt

bath.

Reagent Addition: Slowly and simultaneously add L-lactic acid and a catalyst (e.g., pyridine)

dropwise into the cooled thionyl chloride. The weight ratio of L-lactic acid to thionyl chloride

should be approximately 1:3.2-3.4, and the ratio of L-lactic acid to catalyst should be around

1:0.05-0.08. Maintain the system temperature below 0°C during the addition, which should

take about 2.5 hours.

Reaction Progression: Continue stirring the mixture in the ice-salt bath for 4 hours.

Heating Phase: Subsequently, heat the reaction mixture to 50°C and maintain this

temperature for 2.5 hours.

Purification: After the reaction is complete, perform rectification under reduced pressure to

collect the D-(+)-2-chloropropionyl chloride fraction.

L-Lactic Acid

Dropwise addition
(< 0°C, 2.5h)Thionyl Chloride

Catalyst (e.g., Pyridine)

Stirring
(Ice-salt bath, 4h)

Heating
(50°C, 2.5h)

D-(+)-2-Chloropropionyl
Chloride

Reduced pressure
rectification
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One-Pot Synthesis of D-(+)-2-Chloropropionyl Chloride.

Applications in Research and Drug Development
2-Chloropropionyl chloride is a versatile intermediate with significant applications in various

fields:
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Pharmaceutical Synthesis: It is a key building block in the synthesis of several active

pharmaceutical ingredients (APIs). A notable example is its use in the production of

ibuprofen, where it reacts with isobutylbenzene.[13] It is also a starting material for drugs like

cloxoprofen sodium.[15]

Agrochemicals: This compound serves as an intermediate in the manufacturing of plant

protection products.[2]

Polymer Chemistry: 2-Chloropropionyl chloride is utilized in the preparation of

macroinitiators for atom transfer radical polymerization (ATRP), a controlled polymerization

technique.[4]

Fine Chemicals: It is used in the synthesis of other fine chemicals, such as (±)-mintlactone.

[4]

Safety, Handling, and Reactivity
2-Chloropropionyl chloride is a hazardous substance and must be handled with appropriate

safety precautions.

Hazard Summary
Hazard Description References

Flammability Flammable liquid and vapor. [1][2][9]

Corrosivity
Causes severe skin burns and

eye damage.
[1][2][9]

Reactivity with Water

Reacts violently with water,

liberating toxic gas (hydrogen

chloride).

[1][9]

Acute Toxicity Harmful if swallowed. [1][16]

Respiratory Irritation
May cause respiratory

irritation.
[1][9]

Handling and Storage
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Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[9] Wear

appropriate personal protective equipment (PPE), including chemical safety goggles, face

shield, and protective gloves and clothing.[1][11] Use spark-proof tools and explosion-proof

equipment.[9][11] Ground and bond containers when transferring material.[11]

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[1] Keep containers tightly closed and protect from moisture.[1][9] Store under an

inert atmosphere.[1][9]

Reactivity and Incompatibilities
Incompatible Materials: Avoid contact with strong bases, alcohols, amines, metals, and

oxidizing agents.[9]

Hazardous Decomposition Products: Thermal decomposition can produce irritating and toxic

gases and vapors, including carbon monoxide, carbon dioxide, phosgene, and hydrogen

chloride gas.[1][9]

Conclusion
2-Chloropropionyl chloride is a cornerstone intermediate in the synthesis of a wide array of

valuable compounds, particularly in the pharmaceutical and agrochemical sectors. Its high

reactivity, while beneficial for synthesis, necessitates stringent safety protocols. A thorough

understanding of its properties, synthesis, and handling is crucial for its safe and effective

utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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